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Compound of Interest

Compound Name: 1-Nitrocyclohexene

Cat. No.: B1209902 Get Quote

Application Notes and Protocols for 1-
Nitrocyclohexene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of 1-Nitrocyclohexene (CAS No. 2562-37-0). Adherence to these guidelines is crucial to

ensure laboratory safety and maintain the integrity of the compound for research and

development purposes.

Compound Information
Property Value Source

Molecular Formula C₆H₉NO₂ [1][2][3]

Molecular Weight 127.14 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 66-68 °C / 1.5 mmHg [2]

Density 1.127 g/mL at 25 °C [2]

Flash Point 79 °C (174.2 °F) - closed cup [2]

Storage Temperature 2-8°C [2]
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Safety and Hazard Information
1-Nitrocyclohexene is classified as a hazardous substance and requires careful handling to

avoid exposure.[4]

Hazard Statements:

H319: Causes serious eye irritation.[1][5]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[5]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[5][6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][5][6]

P337+P313: If eye irritation persists: Get medical advice/attention.[5]

NFPA 704 Diamond (for Nitrocyclohexane, a related compound): (Note: Specific NFPA ratings

for 1-Nitrocyclohexene are not readily available, but ratings for the similar compound

Nitrocyclohexane can provide guidance.)

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperatures before ignition can occur.[7]

Instability/Reactivity (Yellow): 1 - Normally stable, but can become unstable at elevated

temperatures and pressures.

Special (White): None

Personal Protective Equipment (PPE)
When handling 1-Nitrocyclohexene, the following PPE is mandatory:

Eye Protection: Chemical splash goggles are required. A face shield is also recommended.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A flame-retardant lab coat is required. Ensure skin is not exposed.

Respiratory Protection: All handling of this volatile compound should be conducted within a

certified chemical fume hood to avoid inhalation of vapors.[4][6]

Storage and Handling Protocols
Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled.

Storage:

Store in a tightly sealed, chemically resistant container, such as an amber glass bottle with a

PTFE-lined cap.[8]

Store in a designated, well-ventilated, cool, and dry area.

The recommended storage temperature is between 2-8°C in a refrigerator or freezer

designed for flammable materials.[2][8]

Store away from incompatible materials.

Handling:

All work with 1-Nitrocyclohexene must be performed in a properly functioning chemical

fume hood.[8]

Avoid all personal contact, including inhalation of vapors and direct contact with skin and

eyes.[4]

Use only spark-proof tools and explosion-proof equipment.

Ground and bond containers when transferring material to prevent static discharge.
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Avoid heating the compound, as it may decompose and release toxic fumes.

Spill and Emergency Procedures
Spill Response:

Minor Spill (inside a fume hood):

Alert personnel in the immediate area.

Ensure you are wearing appropriate PPE.

Absorb the spill with an inert, non-combustible material such as vermiculite or sand.[7]

Place the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill (outside a fume hood):

Evacuate the area immediately.

Alert emergency responders and provide them with the location and nature of the hazard.

[4]

Prevent entry to the area.

Ensure the area is well-ventilated.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation persists, seek medical attention.[1]
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Disposal Protocol
All waste containing 1-Nitrocyclohexene must be treated as hazardous waste.

Collect waste in a properly sealed and labeled container.

Dispose of the waste in accordance with all local, state, and federal regulations.

Do not dispose of it down the drain or in regular trash.

Experimental Protocols
Protocol for a Typical Reaction using 1-
Nitrocyclohexene
This protocol outlines a general procedure for using 1-Nitrocyclohexene as a reactant in an

organic synthesis experiment.

1. Materials and Equipment:

1-Nitrocyclohexene

Reaction solvent (ensure compatibility)

Other reactants

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Inert gas supply (e.g., nitrogen or argon)
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Heating mantle or cooling bath

Standard laboratory glassware for workup and purification

Appropriate PPE (see section 3)

2. Procedure:

Setup:

Assemble the reaction glassware (e.g., round-bottom flask with a condenser) inside a

chemical fume hood.

Ensure all glassware is dry and free of contaminants.

Purge the reaction apparatus with an inert gas (e.g., nitrogen) to create an inert

atmosphere.

Reagent Addition:

Add the solvent and other reactants to the reaction flask.

Carefully measure the required amount of 1-Nitrocyclohexene using a syringe or

graduated cylinder in the fume hood.

Slowly add the 1-Nitrocyclohexene to the reaction mixture while stirring.

Reaction:

Heat or cool the reaction mixture to the desired temperature as specified by the

experimental procedure.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-

MS).

Workup:

Once the reaction is complete, cool the mixture to room temperature.
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Quench the reaction carefully, following the specific procedure for the synthesis.

Perform an aqueous workup (e.g., extraction with an organic solvent) to isolate the crude

product.

Purification:

Purify the crude product using a suitable technique, such as column chromatography,

distillation, or recrystallization.

Waste Disposal:

Collect all liquid and solid waste in designated hazardous waste containers for proper

disposal.

Mandatory Visualizations
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Safe Handling and Storage Workflow for 1-Nitrocyclohexene

Preparation
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Waste and Spill Management

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Work in a Chemical Fume Hood

Inspect Container for Damage

Transfer Chemical

Perform Experiment Tightly Seal Container

If not using all

Collect in Hazardous
Waste Container

Decontaminate Work Area

Store at 2-8°C in a
Flammable-Rated RefrigeratorFollow Spill Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1-Nitrocyclohexene.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1209902?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Protocol for 1-Nitrocyclohexene Exposure

Emergency Response Protocol for 1-Nitrocyclohexene Exposure

Emergency Response Protocol for 1-Nitrocyclohexene Exposure

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 min Wash with soap and water Move to fresh air Rinse mouth, do NOT induce vomiting

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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